3-hydroxy-N'-(2-oxo-1,2-dihydro-3H-indol-3-ylidene)benzohydrazide

• IUPAC Name: 3-hydroxy-N-[(2-hydroxy-1H-indol-3-yl)imino]benzamide
• InChI: InChI=1S/C15H11N3O3/c19-10-5-3-4-9(8-10)14(20)18-17-13-11-6-1-2-7-12(11)16-15(13)21/h1-8,16,19,21H
• InChI Key: ALRZFZMHYSIVPU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=C(N2)O)N=NC(=O)C3=CC(=CC=C3)O
• Molecular Formula: C15H11N3O3
• Molecular Weight: 281.27 g/mol

Description

Synthesis Analysis

The synthesis of N′-[2-oxo-1,2 dihydro-3H-indol-3-ylidene] benzohydrazides, including compounds similar to 3-hydroxy-N'-(2-oxo-1,2-dihydro-3H-indol-3-ylidene)benzohydrazide, involves the reaction of appropriate indole derivatives with benzohydrazide under specific conditions. These compounds have been evaluated for their cytotoxic properties against various cancer cell lines, indicating their potential as anticancer agents (Katiyar et al., 2015).

Molecular Structure Analysis

Research on similar compounds, such as 4-amino-N'-[(1E)-1-(2-hydroxy-6-methyl-4-oxo-4H-pyran-3-yl)ethylidene]benzohydrazide, has provided insights into their molecular structure. These studies, often utilizing techniques such as elemental analysis, IR, UV-Vis, NMR spectroscopy, and mass spectrometry, reveal the coordination of these compounds with metal ions, suggesting a complex molecular architecture that could be foundational for understanding the structure of this compound (Anarado et al., 2023).

Chemical Reactions and Properties

The chemical reactivity of similar benzohydrazide compounds has been explored through their reactions with various phosphorus reagents, leading to the synthesis of novel compounds with potential anticancer activities. This research demonstrates the versatile chemical reactivity of the benzohydrazide moiety, which is relevant for understanding the chemical behavior of this compound (Ali, 2016).

Mechanism of Action

The mechanism of action of this compound, particularly the 3,4,5-trimethoxy derivative, involves inducing apoptosis in cancer cells at submicromolar range. This was determined through cell cycle analysis, mitochondrial membrane potential analysis, DNA fragmentation, and Annexin V-FITC flow cytometric analysis.

Safety and Hazards

Sigma-Aldrich provides this product to researchers as-is and makes no representation or warranty whatsoever with respect to this product. Researchers are responsible for confirming the product’s identity and/or purity.

Future Directions

The compound and its derivatives have shown potential as anticancer agents. Future research could focus on further understanding its mechanism of action, optimizing its synthesis, and evaluating its efficacy and safety in preclinical and clinical studies.